![molecular formula C19H31NO B1207003 4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine](/img/structure/B1207003.png)
4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine
Overview
Description
4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine is a primary amine.
Scientific Research Applications
Analytical Profiles in Toxicology : De Paoli et al. (2013) studied the psychoactive arylcyclohexylamines, including methoxetamine, a compound structurally similar to "4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine". Their research focused on characterizing these substances using various analytical techniques and developing methods for their determination in biological matrices like blood and urine. This study highlights the importance of analytical methods in toxicology and drug testing (De Paoli et al., 2013).
Chemical Synthesis and Reactions : Smith, El‐Hiti, and Alshammari (2013) explored the directed lithiation of compounds structurally related to "4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine". This research is vital in organic synthesis, offering insights into creating complex molecules for various applications, including pharmaceuticals and materials science (Smith, El‐Hiti, & Alshammari, 2013).
Pharmacological Profiles of Designer Drugs : Roth et al. (2013) analyzed the pharmacological profiles of novel ketamine and phencyclidine analogues, including methoxetamine, which is structurally similar to the compound . Their findings are crucial for understanding the interactions of these substances with various receptors, which is essential for drug development and the study of psychotropic substances (Roth et al., 2013).
Material Science and Polymer Chemistry : Chern, Twu, and Chen (2009) synthesized novel polyimides containing di-tert-butyl side groups, showcasing the versatility of tert-butyl-based compounds in creating materials with unique properties like low dielectric constants and high thermal stability. This research is significant for advancing material science, particularly in developing new polymers with specific desired properties (Chern, Twu, & Chen, 2009).
Environmental Science and Microbial Degradation : Fayolle, Vandecasteele, and Monot (2001) studied the microbial degradation of methyl tert-butyl ether (MTBE), a compound related to "4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine". This study is critical for understanding how certain compounds impact the environment and the potential for bioremediation (Fayolle, Vandecasteele, & Monot, 2001).
properties
Product Name |
4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]-1-cyclohexanamine |
|---|---|
Molecular Formula |
C19H31NO |
Molecular Weight |
289.5 g/mol |
IUPAC Name |
4-tert-butyl-N-[2-(2-methoxyphenyl)ethyl]cyclohexan-1-amine |
InChI |
InChI=1S/C19H31NO/c1-19(2,3)16-9-11-17(12-10-16)20-14-13-15-7-5-6-8-18(15)21-4/h5-8,16-17,20H,9-14H2,1-4H3 |
InChI Key |
WHIGUJZLRRODIW-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1CCC(CC1)NCCC2=CC=CC=C2OC |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)NCCC2=CC=CC=C2OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Formyl-5'-hydroxy-5,5-dimethyl-8'-methylidene-1',9'-dioxohexahydro-1'H,3'H-spiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-2-yl acetate](/img/structure/B1206926.png)
